Cas no 1361547-38-7 (Methyl 2-chloro-5-(2,6-dichlorophenyl)nicotinate)

• Product Name: Methyl 2-chloro-5-(2,6-dichlorophenyl)nicotinate
• CAS No: 1361547-38-7
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4927105
• Update Time: 2025-06-09

Methyl 2-chloro-5-(2,6-dichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-(2,6-dichlorophenyl)nicotinate

• Inchi： 1S/C13H8Cl3NO2/c1-19-13(18)8-5-7(6-17-12(8)16)11-9(14)3-2-4-10(11)15/h2-6H,1H3
• InChI Key： CABKLYVVYHQCSQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=NC(=C(C(=O)OC)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 4.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-5-(2,6-dichlorophenyl)nicotinate

Methyl 2-chloro-5-(2,6-dichlorophenyl)nicotinate: A Comprehensive Overview

Methyl 2-chloro-5-(2,6-dichlorophenyl)nicotinate, also known by its CAS number 1361547-38-7, is a compound of significant interest in the field of organic chemistry and related disciplines. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid. The structure of this compound is characterized by a nicotinate moiety substituted with chlorine atoms at specific positions, making it a unique entity with potential applications in various industries.

The methyl 2-chloro-5-(2,6-dichlorophenyl)nicotinate molecule consists of a pyridine ring substituted with chlorine atoms at positions 2 and 5. Additionally, the phenyl group attached to position 5 is further substituted with chlorine atoms at positions 2 and 6. This substitution pattern imparts specific electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The methyl ester group at position 1 further contributes to the overall structure and reactivity of the compound.

Recent studies have highlighted the importance of such substituted nicotinates in various applications. For instance, methyl 2-chloro-5-(2,6-dichlorophenyl)nicotinate has been explored for its potential as a precursor in the synthesis of bioactive compounds. Its ability to undergo various chemical transformations makes it a valuable intermediate in organic synthesis. Researchers have also investigated its role in medicinal chemistry, where such compounds are often used as building blocks for drug development.

In terms of synthesis, methyl 2-chloro-5-(2,6-dichlorophenyl)nicotinate can be prepared through a variety of methods. One common approach involves the chlorination of suitable precursors followed by esterification. The exact conditions and reagents used can significantly influence the yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds.

The physical and chemical properties of methyl 2-chloro-5-(2,6-dichlorophenyl)nicotinate are essential for understanding its behavior in different environments. For example, its solubility in various solvents, melting point, and stability under different conditions are critical parameters that determine its suitability for specific applications. Studies have shown that this compound exhibits moderate stability under standard storage conditions but may degrade under harsh conditions such as high temperatures or strong acidic or basic environments.

From an environmental perspective, the behavior of methyl 2-chloro-5-(2,6-dichlorophenyl)nicotinate in natural systems is an area of growing interest. Its potential toxicity to aquatic organisms and its biodegradation pathways are important considerations for assessing its environmental impact. Recent research has focused on evaluating its ecotoxicological effects and developing strategies for minimizing its environmental footprint.

In conclusion, methyl 2-chloro-5-(2,6-dichlorophenyl)nicotinate (CAS No:1361547-38-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and medicinal chemistry. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.